(3R,4S)-3-Amino-1,8-dioxaspiro[4.5]decan-4-ol;hydrochloride

• IUPAC Name: (3R,4S)-3-amino-1,8-dioxaspiro[4.5]decan-4-ol;hydrochloride
• InChI: InChI=1S/C8H15NO3.ClH/c9-6-5-12-8(7(6)10)1-3-11-4-2-8;/h6-7,10H,1-5,9H2;1H/t6-,7+;/m1./s1
• InChI Key: YJZVNQJWZLEEBN-HHQFNNIRSA-N
• Canonical SMILES: C1COCCC12C(C(CO2)N)O.Cl
• Isomeric SMILES: C1COCCC12[C@H]([C@@H](CO2)N)O.Cl
• Molecular Formula: C8H16ClNO3
• Molecular Weight: 209.67 g/mol

Description

(3R,4S)-3-Amino-1,8-dioxaspiro[4.5]decan-4-ol;hydrochloride, also known as ADX-71441, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. ADX-71441 is a positive allosteric modulator of the GABAB receptor, which is a receptor that plays a crucial role in the central nervous system.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods : The compound is synthesized using various methods, including selective deketalization in acidic solution and palladium-catalyzed aminocarbonylation (Zhang Feng-bao, 2006); (R. Farkas, Andrea Petz, L. Kollár, 2015).

• Chemical Properties : The compound's structure, characterized by IR and 1HNMR, shows a 1,4-dioxaspiro[4.5]decane skeleton, often in a chair conformation (Yow-Fu Tsai, Yu-ting Su, Chia‐Her Lin, 2008).

Applications in Organic Synthesis

• Intermediate for Organic Chemicals : It's used as a bifunctional synthetic intermediate in organic chemistry, useful in synthesizing pharmaceutical intermediates, liquid crystals, and insecticides (Zhang Feng-bao, 2006).

• Derivatives Synthesis : Derivatives synthesized from 1,4-dioxaspiro[4.5]decan-8-one, like tetrahydrobenzofurazan and tetrahydrobenzofuroxan, have been studied, highlighting their chemical behavior under various conditions (V. A. Samsonov, L. B. Volodarsky, 2000).

• Biologically Active Compounds Synthesis : Gabapentin-based compounds involving 3-oxo-2-azaspiro[4.5]decan-2-yl structures have been synthesized for their potential biological activity, demonstrating the compound's relevance in medicinal chemistry (Mahboobe Amirani Poor, A. Darehkordi, M. Anary‐Abbasinejad, M. Mohammadi, 2018).

Environmental Applications

• Biolubricant Synthesis : Novel compounds derived from this chemical have been synthesized and evaluated as potential biolubricants, indicating its application in environmentally friendly technologies (Y. S. Kurniawan, Yudha Ramanda, K. Thomas, H. Hendra, T. D. Wahyuningsih, 2017).